Cas no 110859-69-3 (4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid)

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid structure
110859-69-3 structure
Product name:4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
CAS No:110859-69-3
MF:C6H8N2O2S
MW:172.20492
MDL:MFCD02855638
CID:98260
PubChem ID:742073

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(methylamino)thiazole-5-carboxylic acid
    • 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
    • 4-Methyl-2-methylamino-thiazole-5-carboxylic acid
    • 5-Thiazolecarboxylicacid, 4-methyl-2-(methylamino)-
    • 2-methylamino-4-methyl-thiazole-5-carboxylic acid
    • 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid(SALTDATA: 0.49H2O)
    • Albb-005441
    • TIMTEC-BB SBB010541
    • CHEMBRDG-BB 4010426
    • 4-methyl-2-methylamino-5-thiazolecarboxylic acid
    • 5-Thiazolecarboxylic acid, 4-Methyl-2-(MethylaMino)-
    • FT-0766537
    • F0918-1405
    • SCHEMBL8554963
    • 4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid, AldrichCPR
    • Oprea1_856842
    • AKOS000300690
    • EN300-1243213
    • 4-Methyl-2-(methylamino)thiazole-5-carboxylicacid
    • MFCD02855638
    • 4-methyl-2-methylaminothiazole-5-carboxylic acid
    • 2-methylamino-4-methylthiazole-5-carboxylic acid
    • 110859-69-3
    • DTXSID00353467
    • EU-0076200
    • VS-09416
    • CS-0451144
    • DB-027793
    • STK500549
    • BBL029772
    • MDL: MFCD02855638
    • Inchi: InChI=1S/C6H8N2O2S/c1-3-4(5(9)10)11-6(7-2)8-3/h1-2H3,(H,7,8)(H,9,10)
    • InChI Key: STAHVMUZZJQAEQ-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=O)O)SC(=NC)N1

Computed Properties

  • Exact Mass: 172.03100
  • Monoisotopic Mass: 172.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 346.8°C at 760 mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.653
  • PSA: 90.46000
  • LogP: 1.26440

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1243213-0.1g
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
110859-69-3 95.0%
0.1g
$376.0 2025-03-21
TRC
B451478-500mg
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic Acid
110859-69-3
500mg
$ 230.00 2022-06-07
Life Chemicals
F0918-1405-5g
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
110859-69-3 95%+
5g
$531.0 2023-09-07
Chemenu
CM189984-5g
4-Methyl-2-methylamino-thiazole-5-carboxylic acid
110859-69-3 95%
5g
$626 2021-08-05
TRC
B451478-100mg
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic Acid
110859-69-3
100mg
$ 70.00 2022-06-07
abcr
AB216648-1 g
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid; 95%
110859-69-3
1 g
€239.00 2023-07-20
Fluorochem
058013-10g
4-Methyl-2-methylamino-thiazole-5-carboxylic acid
110859-69-3 95%
10g
£1225.00 2022-03-01
Enamine
EN300-1243213-5.0g
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
110859-69-3 95.0%
5.0g
$1240.0 2025-03-21
Enamine
EN300-1243213-100mg
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
110859-69-3
100mg
$376.0 2023-10-02
Enamine
EN300-1243213-250mg
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
110859-69-3
250mg
$393.0 2023-10-02

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